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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-2-chlorophenol in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Chemical Identifier and Hazard Information

Identifier Value

IUPAC Name 5-bromo-2-chlorophenol

CAS Number 183802-98-4

Molecular Formula C₆H₄BrClO

Molecular Weight 207.45 g/mol

Physical Form Solid

GHS Hazard Classification[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Signal Word: Warning[1]

Hazard Pictogram: GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 5-Bromo-2-chlorophenol to minimize

exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chlorophenol
https://www.benchchem.com/product/b068879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Double nitrile gloves or thicker

(8mil) nitrile gloves. For

extensive handling, consider

utility-grade neoprene or butyl

gloves over nitrile gloves.[2][3]

Provides protection against

incidental contact and

splashes. Phenol and its

derivatives can readily

penetrate standard nitrile

gloves.[2]

Eye and Face Protection

Safety glasses are the

minimum requirement.[3]

When there is a potential for

splashes, chemical splash

goggles and/or a face shield

must be worn.[3][4]

Protects eyes from dust

particles and accidental

splashes of solutions

containing the compound.

Skin and Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes

must be worn.[3][5] For

situations with a higher risk of

splashing, a butyl rubber or

neoprene apron is

recommended.[3]

Prevents skin contact with the

chemical.

Respiratory Protection

All handling of solid 5-Bromo-

2-chlorophenol and its

solutions should be conducted

in a certified chemical fume

hood.[3][5]

Minimizes the inhalation of

harmful dust or vapors.

Operational Procedures
Adherence to the following step-by-step protocols is crucial for the safe handling of 5-Bromo-2-
chlorophenol.

Experimental Workflow Diagram
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Workflow for Handling 5-Bromo-2-chlorophenol
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Caption: Workflow for Handling 5-Bromo-2-chlorophenol
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1. Preparation

Review Safety Information: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for 5-Bromo-2-chlorophenol and the laboratory's standard operating

procedures (SOPs).[6]

Don PPE: Put on all required personal protective equipment as detailed in the PPE table.[5]

Prepare Work Area: Ensure the chemical fume hood is clean, uncluttered, and functioning

correctly.[5] Assemble all necessary equipment, such as glassware, spatulas, and weighing

paper.

2. Weighing the Solid Compound

Tare the Balance: Place a piece of weighing paper or a suitable container on the analytical

balance and tare it.

Transfer the Compound: Inside the chemical fume hood, carefully transfer the desired

amount of 5-Bromo-2-chlorophenol from its stock container to the tared weighing paper or

container using a clean spatula. Avoid generating dust.[7]

Record the Mass: Securely close the stock container and record the precise mass of the

compound.

3. Preparing a Solution

Add Solvent: In the chemical fume hood, place the weighed 5-Bromo-2-chlorophenol into a

suitable flask. Slowly add the desired solvent to the flask.[7]

Dissolve the Compound: Gently swirl or stir the mixture until the solid is completely

dissolved. If necessary, use a magnetic stirrer.

Label the Solution: Clearly label the flask with the chemical name, concentration, date, and

your initials.

Spill Management and First Aid
Spill Cleanup Protocol
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In the event of a spill, prompt and safe cleanup is crucial.[7]

Step Action

1. Evacuate and Alert

Immediately alert others in the vicinity and

evacuate the immediate area if the spill is large

or if you feel unwell.[8]

2. Ventilate

Ensure the area is well-ventilated. If the spill is

outside a fume hood, increase ventilation to the

room.[8]

3. Contain

For solid spills, carefully sweep or scoop the

material into a designated waste container,

avoiding dust generation.[7] For liquid spills, use

an inert absorbent material like vermiculite or

sand to contain the spill.

4. Clean

After removing the bulk of the spill,

decontaminate the area with a suitable solvent

and then soap and water.[9]

5. Dispose

Collect all contaminated materials, including

absorbent pads and cleaning supplies, in a

sealed and labeled container for hazardous

waste disposal.[9]

First Aid Measures[10][11]
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[11]

Skin Contact

Immediately remove all contaminated clothing.

[12] Wash the affected area with soap and

plenty of water for at least 15 minutes. Seek

immediate medical attention.[11] For phenol

exposures, repeated wiping with polyethylene

glycol (PEG 300 or 400) is recommended if

available.[13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[11] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[14]

Disposal Plan
Proper waste segregation and disposal are critical to ensure safety and environmental

compliance.

Waste Segregation and Collection

5-Bromo-2-chlorophenol is a halogenated organic compound and must be disposed of as

such.[9][15]

Waste Stream: Halogenated Organic Waste.

Container: Use a designated, clearly labeled, and chemically compatible waste container

with a secure lid.[9]
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Segregation Rules:

DO NOT mix halogenated waste with non-halogenated organic waste.[15]

DO NOT mix with incompatible waste streams such as acids, bases, or oxidizers.[9]

DO NOT dispose of this chemical down the drain.[15]

Step-by-Step Disposal Procedure

Transfer Waste: Carefully transfer all waste containing 5-Bromo-2-chlorophenol, including

unused solutions and contaminated materials, into the designated halogenated organic

waste container inside a chemical fume hood.[15]

Secure Container: Tightly close the waste container lid when not in use to prevent the

release of vapors.[15]

Labeling: Ensure the waste container is accurately labeled with "Halogenated Organic

Waste" and lists all contents.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials, until it is collected for disposal.[16]

Request Pickup: When the container is nearly full, arrange for a hazardous waste pickup

through your institution's Environmental Health and Safety (EHS) department.[15]

Disposal of Empty Containers

Rinsing: Triple rinse the empty container with a suitable solvent.

Rinseate Collection: The first rinseate must be collected and disposed of as halogenated

hazardous waste.[15] Subsequent rinses may be permissible for drain disposal, but always

consult your local EHS guidelines.

Container Disposal: After rinsing, deface the label and dispose of the container according to

your institution's procedures for empty chemical containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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